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Compound of Interest

Compound Name: Lasmiditan hydrochloride
CAS No.: 613677-28-4
Cat. No.: B1257250
Get Quote
. J

This document provides crucial safety protocols and logistical information for researchers,
scientists, and drug development professionals handling Lasmiditan hydrochloride. The
following procedural guidance is designed to ensure a safe laboratory environment and proper
management of this compound.

Lasmiditan hydrochloride is recognized as harmful if swallowed, causes serious eye
damage, is suspected of damaging an unborn child, and may cause drowsiness or dizziness.
[1] Adherence to the following personal protective equipment (PPE) and handling protocols is
mandatory to minimize exposure and mitigate risks.

Quantitative Exposure Limits and Safety Data

The following table summarizes the key quantitative safety information for Lasmiditan
hydrochloride.
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Parameter Value Source

Occupational Exposure Limit

(OEL)
12-hour Time-Weighted 25 pg/ms (for Lasmiditan ]

) _ Lilly (LEG)[1]
Average (TWA) Hemisuccinate)

8-hour Time-Weighted Average 40 pug/m? (for Lasmiditan )
Lilly (LEG)[1]

(TWA) Hemisuccinate)

Acute Oral Toxicity (Rat) LD50 > 300 mg/kg (estimated) [1]
Eye Irritation Causes serious eye damage [1]
Skin Corrosion/Irritation Non-irritant [1]

Personal Protective Equipment (PPE) Protocol

Based on a thorough risk assessment, the following PPE is required when handling
Lasmiditan hydrochloride, particularly in situations with splash potential or when handling the
powder form.[1]
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Protection Type

Specification

Rationale

Eye/Face Protection

Safety glasses with side
shields. In case of splash
potential or dusty operations,
chemical safety goggles and/or

a face shield are required.

To prevent serious eye
damage from splashes or

airborne particles.[1]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile).

To prevent skin contact.

Body Protection

Impermeable body covering or
lab coat. A disposable gown
made of lint-free, low-
permeability fabric with a solid
front and tight-fitting cuffs is
recommended when handling

hazardous drugs.[2]

To minimize skin contact and
contamination of personal
clothing.[1]

Respiratory Protection

A properly fitted, approved air-
purifying or air-fed respirator is
necessary if a risk assessment
indicates potential for
exceeding the OEL or if
engineering controls are

insufficient.

To prevent inhalation of dust.

[1]

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for handling Lasmiditan

hydrochloride from receipt to disposal, emphasizing critical safety checkpoints.
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Workflow for Safe Handling of Lasmiditan Hydrochloride
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Caption: Standard operating procedure for Lasmiditan hydrochloride.
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Detailed Methodologies

1.

Engineering Controls and Pre-Handling Preparations:

Ventilation: All handling of Lasmiditan hydrochloride powder must be conducted in a
certified chemical fume hood, ventilated enclosure, or a similar down-draft booth to maintain
exposure below the established OEL.[1] Open handling is not recommended.[1]

SDS Review: Before beginning any work, all personnel must read and understand the Safety
Data Sheet (SDS).[1]

PPE Donning: Put on all required PPE as specified in the table above. For activities involving
hazardous drugs, it is best practice to double glove.[2]

. Spill Response Protocol:

Evacuate and Secure: Immediately alert others in the area and restrict access.
Avoid Dust Generation: Do not dry sweep spilled powder.[1]

Cleanup: For small spills, gently cover the spill with absorbent material. Lightly mist the
material with water to prevent it from becoming airborne.[1] Collect the mixture using a
vacuum cleaner equipped with a HEPA filter.[1] If a vacuum is unavailable, wet wiping or
mopping is a suitable alternative.[1]

Decontamination: Clean the spill area thoroughly with an appropriate decontaminating
solution.

Waste Disposal: All cleanup materials must be collected in a sealed, labeled container and
disposed of as hazardous waste.

. First Aid Measures:

Eye Contact: Immediately rinse cautiously with water for several minutes.[1] Remove contact
lenses if present and easy to do so. Continue rinsing and immediately call a poison center or
doctor.[1]
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 Ingestion: If the person is conscious, rinse their mouth with water.[1] Do not induce vomiting.
Call a poison center or physician immediately.[1]

 Inhalation: Move the person to fresh air and keep them at rest in a position comfortable for
breathing.[1] Seek medical attention if symptoms develop.

o Skin Contact: While Lasmiditan hydrochloride is not classified as a skin irritant, it is
prudent to wash the affected area thoroughly with soap and water after any contact.

4. Disposal Plan:

o Waste Segregation: All materials contaminated with Lasmiditan hydrochloride, including
empty containers, disposable PPE, and cleanup materials, must be segregated as
hazardous chemical waste.

» Containerization: Place waste in a clearly labeled, sealed container.

» Disposal: Dispose of the waste in accordance with all local, regional, and national
environmental regulations.[1] Avoid discharge into drains or water courses.[1] For unused or
expired medicine in a non-laboratory setting, drug take-back programs are the preferred
method of disposal.[3][4] If such programs are unavailable, the material can be mixed with
an unappealing substance like coffee grounds or cat litter, placed in a sealed container, and
discarded in household trash.[3][4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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